Cas no 886498-26-6 (2,6-Difluoro-3-methoxybenzamide)

• Product Name: 2,6-Difluoro-3-methoxybenzamide
• CAS No: 886498-26-6
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• MDL: MFCD04115900
• CID: 2140099
• PubChem ID: 3544383
• Update Time: 2025-11-02

2,6-Difluoro-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-3-methoxy-Benzamide
• 2,6-Difluoro-3-methoxybenzamide
• SBB090541
• PC51140
• FCH2143291
• 2,6-difluoro-3-methoxybenzenecarboxamide
• JWQAQJXFEPQZIV-UHFFFAOYSA-N
• DB-292331
• AKOS006292129
• SCHEMBL202058
• 2,6-bis(fluoranyl)-3-methoxy-benzamide
• DTXSID001303334
• BDBM50581038
• MFCD04115900
• 886498-26-6
• OLQ
• CS-0322082
• CHEMBL453452

• MDL： MFCD04115900
• Inchi： 1S/C8H7F2NO2/c1-13-5-3-2-4(9)6(7(5)10)8(11)12/h2-3H,1H3,(H2,11,12)
• InChI Key： JWQAQJXFEPQZIV-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C(N)=O)F)OC

Computed Properties

• Exact Mass: 187.04448479g/mol
• Monoisotopic Mass: 187.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 1

Additional information on 2,6-Difluoro-3-methoxybenzamide

Comprehensive Guide to 2,6-Difluoro-3-methoxybenzamide (CAS No. 886498-26-6): Properties, Applications, and Market Insights

2,6-Difluoro-3-methoxybenzamide (CAS No. 886498-26-6) is a specialized fluorinated benzamide derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique methoxy and difluoro substitutions, serves as a versatile intermediate in organic synthesis. With the growing demand for fluorinated compounds in drug discovery, 2,6-Difluoro-3-methoxybenzamide has become a focal point for researchers exploring novel bioactive molecules.

The molecular structure of 2,6-Difluoro-3-methoxybenzamide features a benzene ring with two fluorine atoms at the 2 and 6 positions and a methoxy group at the 3 position. This arrangement imparts distinct electronic and steric properties, making it valuable for modulating the pharmacokinetics of potential drug candidates. Recent studies highlight its role in the development of kinase inhibitors and antimicrobial agents, aligning with the industry's push for targeted therapies.

In the agrochemical sector, 2,6-Difluoro-3-methoxybenzamide is explored for its potential as a herbicide intermediate. The fluorine atoms enhance the compound's bioavailability and environmental stability, addressing the need for sustainable crop protection solutions. As regulatory pressures mount against traditional pesticides, this compound offers a promising alternative due to its lower environmental persistence.

Market trends indicate a rising demand for 2,6-Difluoro-3-methoxybenzamide, driven by its applications in pharmaceutical intermediates and specialty chemicals. The global shift toward precision medicine and green chemistry has further amplified its relevance. Analysts project steady growth in its adoption, particularly in North America and Asia-Pacific regions, where R&D investments in fluorinated compounds are surging.

From a synthetic perspective, 2,6-Difluoro-3-methoxybenzamide is typically prepared via amide coupling reactions involving 2,6-difluoro-3-methoxybenzoic acid. Optimizing its production process remains a key focus for manufacturers aiming to improve yield and purity. Recent advancements in continuous flow chemistry have shown promise in scaling up its synthesis efficiently.

Researchers frequently inquire about the solubility and stability of 2,6-Difluoro-3-methoxybenzamide under various conditions. Experimental data suggests it exhibits moderate solubility in polar organic solvents like DMSO and methanol, while remaining stable at room temperature when stored properly. These properties are critical for its handling in industrial and laboratory settings.

The compound's mechanism of action in biological systems is another area of active investigation. Preliminary studies suggest its benzamide core may interact with enzyme active sites, though further validation is needed. Such insights are vital for designing derivatives with enhanced target selectivity and reduced off-target effects.

Environmental and safety assessments of 2,6-Difluoro-3-methoxybenzamide indicate it poses minimal ecological risks when used responsibly. Its low bioaccumulation potential and rapid degradation under aerobic conditions align with modern green chemistry principles. Regulatory filings in major markets classify it as non-hazardous under standard handling protocols.

Looking ahead, the integration of 2,6-Difluoro-3-methoxybenzamide into high-throughput screening platforms could accelerate drug discovery pipelines. Its structural flexibility allows for diverse structure-activity relationship (SAR) studies, particularly in oncology and infectious disease research. Collaborative efforts between academia and industry are expected to unlock new applications in coming years.

For procurement specialists, verifying the purity grade (typically ≥98% by HPLC) and supply chain transparency of 2,6-Difluoro-3-methoxybenzamide is essential. Reputable suppliers provide comprehensive analytical certificates and stability data to ensure compliance with research and production standards. Bulk availability has improved significantly since 2020, with lead times now averaging 4-6 weeks globally.

In summary, 2,6-Difluoro-3-methoxybenzamide (CAS No. 886498-26-6) represents a strategic building block in modern chemical innovation. Its dual utility in life sciences and material development, combined with favorable environmental profiles, positions it as a compound of enduring value across multiple industries.